Cas no 2229149-71-5 (4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene)

• Product Name: 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene
• CAS No: 2229149-71-5
• MF: C₉H₉ClF₂O
• MW: 206.616968870163
• CID: 6235453
• PubChem ID: 165647097
• Update Time: 2025-05-20

4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene
• 2229149-71-5
• EN300-1971455

• Inchi： 1S/C9H9ClF2O/c1-6-2-3-7(5-10)4-8(6)13-9(11)12/h2-4,9H,5H2,1H3
• InChI Key： DBMNQGRKFKOBAP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C)=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 206.0309989g/mol
• Monoisotopic Mass: 206.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene

4-(Chloromethyl)-2-(difluoromethoxy)-1-methylbenzene: A Comprehensive Overview

4-(Chloromethyl)-2-(difluoromethoxy)-1-methylbenzene, also known by its CAS number 2229149-71-5, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound is characterized by its benzene ring, which is substituted with three distinct groups: a chloromethyl group at the para position, a difluoromethoxy group at the meta position, and a methyl group at the ortho position. The combination of these substituents imparts unique chemical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene involves a series of carefully designed reactions. One common approach is through nucleophilic aromatic substitution, where the chloromethyl group is introduced onto the benzene ring. This process typically requires activating groups on the ring to facilitate the substitution reaction. The presence of the methyl and difluoromethoxy groups plays a crucial role in directing the incoming nucleophile to specific positions on the aromatic ring. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize reaction conditions, leading to higher yields and improved purity of the final product.

The chemical structure of 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene is highly versatile, enabling it to participate in a wide range of chemical reactions. For instance, the chloromethyl group can act as an electrophilic center in nucleophilic substitution reactions, while the difluoromethoxy group can serve as an electron-withdrawing group, influencing the reactivity of adjacent substituents. These properties make the compound valuable in organic synthesis, particularly in the construction of complex molecules with specific functional groups.

One area where 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene has shown significant potential is in pharmaceutical research. The compound's ability to undergo various transformations allows it to serve as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drug candidates targeting specific therapeutic areas, such as cancer and infectious diseases. Researchers have also investigated its pharmacokinetic properties, which are essential for determining its suitability as a drug delivery agent.

In addition to its pharmaceutical applications, 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this field have focused on incorporating this compound into polymer blends to enhance their electrical conductivity and stability under various environmental conditions.

The environmental impact of 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene has also been a topic of interest. Studies have examined its biodegradation pathways under different environmental conditions, with particular emphasis on its persistence in soil and water systems. Understanding these processes is crucial for assessing the compound's potential risks to ecosystems and human health.

In conclusion, 4-(chloromethyl)-2-(difluoromethoxy)-1-methylbenzene is a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and material characterization techniques unfold, this compound is poised to play an even more significant role in shaping future discoveries.